Cas no 2229031-02-9 (3-(1-benzothiophen-2-yl)oxolane-2,5-dione)

• Product Name: 3-(1-benzothiophen-2-yl)oxolane-2,5-dione
• CAS No: 2229031-02-9
• MF: C₁₂H₈O₃S
• MW: 232.255122184753
• CID: 5807842
• PubChem ID: 165695220
• Update Time: 2025-10-28

3-(1-benzothiophen-2-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzothiophen-2-yl)oxolane-2,5-dione
• EN300-1802434
• 2229031-02-9

• Inchi： 1S/C12H8O3S/c13-11-6-8(12(14)15-11)10-5-7-3-1-2-4-9(7)16-10/h1-5,8H,6H2
• InChI Key： SJSCLTXLRZSHJV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 232.01941529g/mol
• Monoisotopic Mass: 232.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(1-benzothiophen-2-yl)oxolane-2,5-dione

3-(1-benzothiophen-2-yl)oxolane-2,5-dione (CAS No. 2229031-02-9): A Comprehensive Overview

3-(1-benzothiophen-2-yl)oxolane-2,5-dione (CAS No. 2229031-02-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, which features a benzothiophene moiety fused with an oxolane-2,5-dione ring, is a subject of ongoing research in medicinal chemistry, material science, and synthetic organic chemistry.

The molecular formula of 3-(1-benzothiophen-2-yl)oxolane-2,5-dione is C₁₂H₈O₃S, with a molecular weight of 232.25 g/mol. Its structure combines the aromatic characteristics of benzothiophene with the reactivity of the oxolane-2,5-dione group, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its potential as a building block for pharmaceutical active ingredients and functional materials.

Recent studies have explored the synthetic pathways for 3-(1-benzothiophen-2-yl)oxolane-2,5-dione, with particular focus on green chemistry approaches. The compound can be synthesized through cyclization reactions involving 2-benzothiophenecarboxylic acid derivatives, often using catalytic methods to improve yield and reduce environmental impact. These synthetic innovations align with current trends in sustainable chemistry and atom economy.

In the field of medicinal chemistry, 3-(1-benzothiophen-2-yl)oxolane-2,5-dione has shown promise as a scaffold for drug development. Its structural features make it potentially useful for designing enzyme inhibitors and receptor modulators. The benzothiophene component is known to interact with various biological targets, while the oxolane-2,5-dione moiety offers opportunities for further functionalization to optimize pharmacological properties.

The compound's potential applications extend to material science, where its conjugated system and rigid structure make it interesting for organic electronics. Researchers are investigating its use in organic semiconductors, photovoltaic materials, and luminescent compounds. These applications are particularly relevant given the growing demand for sustainable energy solutions and flexible electronics.

From a commercial perspective, 3-(1-benzothiophen-2-yl)oxolane-2,5-dione is currently available from specialized chemical suppliers, typically in research quantities. The market for such heterocyclic compounds is expanding, driven by increasing R&D activities in pharmaceutical and material science sectors. Pricing and availability may vary depending on purity requirements and order volume.

Quality control of 3-(1-benzothiophen-2-yl)oxolane-2,5-dione typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for research applications. Storage recommendations generally include protection from moisture and light, often under inert atmosphere for long-term preservation.

Safety considerations for handling 3-(1-benzothiophen-2-yl)oxolane-2,5-dione follow standard laboratory practices for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and eye protection is recommended. Material Safety Data Sheets (MSDS) should be consulted for specific handling instructions.

The future research directions for 3-(1-benzothiophen-2-yl)oxolane-2,5-dione include exploring its biological activity profile more comprehensively and developing more efficient synthetic routes. There is also growing interest in its potential as a precursor for metal-organic frameworks (MOFs) and other advanced materials with tailored properties.

For researchers working with 3-(1-benzothiophen-2-yl)oxolane-2,5-dione, recent literature highlights several promising derivatives obtained through modifications of the oxolane-2,5-dione ring. These structural variations have shown interesting changes in physical properties and biological activity, suggesting broad potential for structure-activity relationship studies.

In conclusion, 3-(1-benzothiophen-2-yl)oxolane-2,5-dione (CAS No. 2229031-02-9) represents an intriguing compound at the intersection of multiple scientific disciplines. Its unique structural features and versatile chemistry make it valuable for both fundamental research and practical applications. As synthetic methodologies advance and new applications emerge, this compound is likely to remain an important subject of scientific investigation in the coming years.